Aggregation-induced circularly polarized phosphorescence of Pt(ii) complexes with an axially chiral BINOL ligand†
Chemical Communications Pub Date: 2023-03-09 DOI: 10.1039/D2CC06198H
Abstract
A pair of chiral Pt(II) complexes coordinated by simple BINOL and bipyridine ligands displaying aggregation-induced phosphorescence and circularly polarized luminescence were characterized by X-ray crystallography and absorption and emission spectroscopies. The emission of the powder sample was reddish whereas the thin film dispersed in PMMA (fPf = 1 wt%) exhibited a white emission.
Recommended Literature
- [1] The assay of acetylcholine with the isolated semispinalis cervicis muscle of the chick
- [2] Copper particle-free ink with enhanced performance for inkjet-printed flexible UWB antennas†
- [3] Luminescent solar concentrators: challenges for lanthanide-based organic–inorganic hybrid materials
- [4] Liquid-phase oxidation of alkanes with molecular oxygen catalyzed by high valent iron-based perovskite†
- [5] Multiplexing strategy for simultaneous detection of redox-, phospho- and total proteome – understanding TOR regulating pathways in Chlamydomonas reinhardtii†
- [6] Radiation-induced transformations of matrix-isolated formic acid: evidence for the HCOOH → HOCO + H channel
- [7] Radiotracer studies on calcium and lithium ion-selective membranes based on poly(vinyl chloride) and poly(acrylate) matrices
- [8] Back cover
- [9] Guanine damage by singlet oxygen from SYBR Green I in liquid crystalline DNA†
- [10] Hyphenated separation techniques for complex polymers
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 13577-19-0
-
CAS no.: 141-14-0
-
CAS no.: 1659-31-0
-
CAS no.: 176088-59-8
